![molecular formula C5H7ClN2 B092481 2-(chloromethyl)-1-methyl-1H-imidazole CAS No. 19225-92-4](/img/structure/B92481.png)
2-(chloromethyl)-1-methyl-1H-imidazole
Overview
Description
2-(Chloromethyl)-1-methyl-1H-imidazole, also known as CMMI, is a heterocyclic compound containing both an imidazole and a chloromethyl group. It is a colorless and volatile liquid that is soluble in organic solvents. CMMI has been used in a variety of scientific research applications due to its unique properties.
Scientific Research Applications
Synthesis of Novel Compounds
2-(chloromethyl)-1-methyl-1H-imidazole is used in synthesizing new compounds with potential applications in various fields. For instance, it reacts with tertiary nitronate anions to produce 1-methyl-5-nitro-imidazoles with a trisubstituted ethylenic double bond, as described in research by Crozet et al. (1985) (Crozet et al., 1985).
Chemical Reactions and Stability
The compound undergoes pH-dependent aqueous hydrolysis, showing different reactivity based on its protonated form, as found in a study by Bolton and McClelland (1989) (Bolton & McClelland, 1989).
Electron Transfer C-Alkylation
Vanelle et al. (1994) showed the use of this compound in C-alkylation reactions, proceeding through the SRN1 mechanism, which involves electron transfer steps (Vanelle et al., 1994).
Ferroelectricity and Antiferroelectricity
The imidazole unit, key in this compound, is significant in biological systems and can form bistable electric polarity chains through proton tautomerization, as demonstrated by Horiuchi et al. (2012) (Horiuchi et al., 2012).
Medicinal Applications
Ibraheem et al. (2020) synthesized novel benzimidazole-pyrazoline hybrid molecules using this compound, showing potential anti-diabetic properties (Ibraheem et al., 2020).
Catalysis
This compound has been used in the synthesis of catalysts like mangenese(III) porphyrin supported on imidazole-modified chloromethylated MIL-101(Cr) for hydrocarbon oxidation, as researched by Zadehahmadi et al. (2014) (Zadehahmadi et al., 2014).
Fuel Cell Applications
Development of imidazolium-type alkaline anion exchange membranes for fuel cells was studied by Ran et al. (2012), where 1-methylimidazole, a related compound, was used (Ran et al., 2012).
Pharmaceutical Development
In pharmaceutical research, this compound has been part of the synthesis of angiotensin II receptor antagonists, contributing to the development of antihypertensive drugs, as reported by Carini et al. (1991) (Carini et al., 1991).
Mechanism of Action
Target of Action
It’s worth noting that imidazole derivatives have been found to interact with various biological targets, including enzymes and receptors
Mode of Action
The exact mode of action of 2-(chloromethyl)-1-methyl-1H-imidazole is currently unknown. Imidazole derivatives are known to interact with their targets through various mechanisms, such as inhibiting enzyme activity or modulating receptor function . The specific interactions of this compound with its targets would need to be determined through further experimental studies.
Biochemical Pathways
Imidazole derivatives can influence a variety of biochemical pathways depending on their specific targets
Pharmacokinetics
The pharmacokinetics of a compound can significantly impact its bioavailability and overall therapeutic effect
Result of Action
The effects would likely depend on the compound’s specific targets and mode of action
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. These may include the pH of the environment, the presence of other molecules, and the specific conditions within the cell or tissue where the compound is acting
properties
IUPAC Name |
2-(chloromethyl)-1-methylimidazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7ClN2/c1-8-3-2-7-5(8)4-6/h2-3H,4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYEGAEUUQMJXTM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00353063 | |
Record name | 2-(chloromethyl)-1-methyl-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00353063 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
130.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
19225-92-4 | |
Record name | 2-(chloromethyl)-1-methyl-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00353063 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does 2-(chloromethyl)-1-methyl-1H-imidazole contribute to the synthesis of the thiacalix[4]arene-based ionophore, and what are the implications of the resulting structure?
A1: this compound acts as an alkylating agent in the synthesis of the ionophore. [] It reacts with the flexible thiacalix[4]arene through an O-alkylation reaction. This reaction, when performed in the presence of cesium carbonate (Cs₂CO₃), selectively yields a specific stereoisomer of the product, the 1,3-alternate-4 conformation. [] This selectivity is attributed to a "template effect" exerted by the cesium carbonate, influencing the preferred conformation of the product. []
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.